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Compound of Interest

Compound Name:
2-[Cyclohexyl(methyl)amino]-2-

phenylacetic acid

Cat. No.: B13095695

Get Quote

-Amino Acids / Phenylglycine Derivatives

Introduction & Strategic Utility
In the landscape of chiral resolution, 2-[Cyclohexyl(methyl)amino]-2-phenylacetic acid (also

referred to as N-cyclohexyl-N-methyl-phenylglycine) represents a specialized, high-

performance resolving agent. Unlike common commodity agents (e.g., Tartaric acid, Mandelic

acid), this compound belongs to a class of "designer" amino acid derivatives often utilized when

classical agents fail to induce crystallization due to oiling-out or poor diastereomeric

discrimination.

Key Chemical Attributes[1][2][3][4][5][6][7]
Dual Functionality: Possesses a carboxylic acid moiety (

) and a tertiary amine, though it is primarily utilized as a Chiral Acid for the resolution of
racemic amines and amino alcohols.

Steric Bulk: The N-cyclohexyl and N-methyl substitutions create a crowded, rigid

stereochemical environment. This steric bulk is critical for "Pasteur’s Principle"—enhancing
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the structural differences between the

and

diastereomeric salts, thereby increasing the probability of selective crystallization.

Lipophilicity: The cyclohexyl ring significantly increases solubility in non-polar organic

solvents (DCM, EtOAc, Toluene), enabling resolution protocols in aprotic media where

zwitterionic amino acids (like Phenylglycine) would be insoluble.

Mechanism of Action: Diastereomeric Salt
Formation[3][6][8][9]
The core mechanism relies on the formation of supramolecular diastereomeric salts. When the

enantiopure resolving agent (Acid,

) reacts with a racemic amine (Base,

), two diastereomeric salts are produced:[1][2]

n-salt (negative): The less soluble diastereomer (precipitates).

p-salt (positive): The more soluble diastereomer (remains in mother liquor).

The 2-[Cyclohexyl(methyl)amino]-2-phenylacetic acid agent excels in this process because

its bulky N-substituents disrupt the crystal lattice energy of the "wrong" pair, often leading to

higher Separation Factors (

) compared to linear analogs.

Diagram: Resolution Workflow & Signaling
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Figure 1: Operational workflow for chiral resolution using N-cyclohexyl-N-methyl-phenylglycine.

The process emphasizes the recycling loop, critical for cost-efficiency.

Experimental Protocol
Phase 1: Solvent Screening (The "Dutch" Approach)
Before scale-up, perform a screen to identify the optimal solvent system. This agent typically

performs best in alcohols or ketone/alcohol mixtures.

Materials:

Racemic Amine (1 mmol per vial)[3]

Resolving Agent (0.5 mmol - 1.0 mmol per vial)

Solvents: Methanol, Ethanol, Isopropanol (IPA), Acetone, Methyl Ethyl Ketone (MEK).

Procedure:

Prepare 5 vials, each containing 1 mmol of racemate.

Add 0.5 eq (Pope-Peachey method) or 1.0 eq (Classical) of 2-
[Cyclohexyl(methyl)amino]-2-phenylacetic acid.

Add 2 mL of solvent to each vial.

Heat to reflux until dissolved (clear solution).

Note: If solids remain at boiling, add solvent in 0.5 mL increments.

Allow to cool slowly to Room Temperature (RT) over 4 hours.

Observation:

Crystals: Harvest and check ee (enantiomeric excess).

Oil: Re-heat and add a seed crystal or switch to a less polar solvent (e.g., add Hexane to

EtOAc).
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Solution: Evaporate 50% solvent or cool to 4°C.

Phase 2: Preparative Scale Resolution (Protocol)
Target: Resolution of 1-Phenylethylamine (Model Substrate) Stoichiometry: 1:1 (Acid:Base)

Step 1: Salt Formation[2]
Dissolve 10.0 g (82.5 mmol) of racemic 1-phenylethylamine in 50 mL of Ethanol (absolute).

In a separate flask, dissolve 20.4 g (82.5 mmol) of (S)-2-[Cyclohexyl(methyl)amino]-2-
phenylacetic acid in 150 mL of Ethanol (warm if necessary).

Mix the two solutions in a 500 mL round-bottom flask equipped with a magnetic stirrer and

reflux condenser.

Heat the mixture to 70°C for 30 minutes to ensure homogeneity.

Step 2: Crystallization
Remove the heat source and wrap the flask in a towel (insulation) to allow slow cooling.

Rapid cooling promotes occlusion of impurities.

Allow to stand at Room Temperature for 12–16 hours.

Checkpoint: If no crystals form after 6 hours, scratch the glass wall or add a seed crystal of

the pure salt (if available from screening).

Step 3: Isolation & Purification
Filter the white crystalline solid via vacuum filtration (Buchner funnel).

Wash the cake with cold Ethanol (2 x 20 mL).

Dry: Dry the salt in a vacuum oven at 40°C for 4 hours.

Analysis: Take a small sample (~20 mg), liberate the amine (see Step 4), and check chiral

purity via Chiral HPLC or Optical Rotation.
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Target: >90% ee.[4][5] If <90%, perform Recrystallization: Dissolve salt in minimum boiling

Ethanol, cool, and filter again.

Step 4: Liberation of the Enantiomer
Suspend the purified salt in 100 mL of Dichloromethane (DCM).

Add 100 mL of 1M NaOH (aq).

Stir vigorously for 30 minutes. The solid salt will disappear as the amine partitions into the

organic layer and the resolving agent (as sodium salt) stays in the aqueous layer.

Separate phases. Extract the aqueous layer with DCM (2 x 50 mL).

Combine organic layers, dry over

, and concentrate in vacuo to yield the Pure (R)-Amine.

Step 5: Recovery of Resolving Agent (Critical for Cost)
Take the aqueous alkaline layer from Step 4 (containing the resolving agent as a carboxylate

salt).

Cool to 0°C in an ice bath.

Slowly add concentrated HCl dropwise until pH reaches ~2.0.

The 2-[Cyclohexyl(methyl)amino]-2-phenylacetic acid will precipitate as a white solid.

Filter, wash with cold water, and dry.

Recovery Efficiency: Typically >90%.[4]

Data Summary & Troubleshooting
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Parameter Specification / Observation

Optimal Stoichiometry 1:1 (Classical) or 0.5:1 (Pope-Peachey)

Preferred Solvents
Ethanol (95% or Abs), Isopropanol,

Acetone/Water (9:1)

Temperature Ramp

Reflux (70-80°C)

25°C (over 6h)

4°C (optional)

Common Issue: Oiling Out

Solution: Switch to a higher boiling solvent (e.g.,

Toluene) or add anti-solvent (Hexane) slowly at

reflux.

Common Issue: Low Yield
Solution: The salt is too soluble. Reduce solvent

volume or switch to Acetone.

Comparative Performance Table
Comparison against standard agents for lipophilic amines.

Resolving Agent
Solubility (Org.[6]
[1][3][2][7]
Solvents)

Resolving Power
(Lipophilic Amines)

Cost

N-Cy-N-Me-

Phenylglycine
High

Excellent (High Steric

Discrimination)
High

Tartaric Acid Low
Poor (Requires polar

solvents)
Low

Mandelic Acid Moderate Good Moderate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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